Cas no 1788845-35-1 (1-[3-(benzenesulfonyl)pyrrolidin-1-yl]-2-(2-fluorophenoxy)ethan-1-one)

• Product Name: 1-[3-(benzenesulfonyl)pyrrolidin-1-yl]-2-(2-fluorophenoxy)ethan-1-one
• CAS No: 1788845-35-1
• MF: C₁₈H₁₈FNO₄S
• MW: 363.403227329254
• CID: 5367895
• PubChem ID: 76147468
• Update Time: 2025-06-07

1-[3-(benzenesulfonyl)pyrrolidin-1-yl]-2-(2-fluorophenoxy)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-Fluorophenoxy)-1-[3-(phenylsulfonyl)-1-pyrrolidinyl]ethanone
• 1-[3-(benzenesulfonyl)pyrrolidin-1-yl]-2-(2-fluorophenoxy)ethanone
• 1788845-35-1
• 2-(2-fluorophenoxy)-1-(3-(phenylsulfonyl)pyrrolidin-1-yl)ethanone
• F6435-0753
• 1-[3-(benzenesulfonyl)pyrrolidin-1-yl]-2-(2-fluorophenoxy)ethan-1-one
• AKOS024558050

• Inchi： 1S/C18H18FNO4S/c19-16-8-4-5-9-17(16)24-13-18(21)20-11-10-15(12-20)25(22,23)14-6-2-1-3-7-14/h1-9,15H,10-13H2
• InChI Key： UZTPGTPROOZWBS-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1CN(C(COC2C=CC=CC=2F)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 363.09405739g/mol
• Monoisotopic Mass: 363.09405739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 72.1Ų

Additional information on 1-[3-(benzenesulfonyl)pyrrolidin-1-yl]-2-(2-fluorophenoxy)ethan-1-one

1-[3-(Benzenesulfonyl)pyrrolidin-1-yl]-2-(2-fluorophenoxy)ethan-1-one: A Comprehensive Overview

The compound 1-[3-(Benzenesulfonyl)pyrrolidin-1-yl]-2-(2-fluorophenoxy)ethan-1-one, identified by the CAS number 1788845-35-1, represents a significant advancement in the field of organic chemistry. This molecule, characterized by its unique structure and functional groups, has garnered attention for its potential applications in various scientific domains. The compound's name itself is a testament to its intricate composition, with key elements such as the benzenesulfonyl group, pyrrolidine ring, and fluoro-substituted phenoxy moiety playing pivotal roles in its chemical properties.

Recent studies have highlighted the importance of sulfonyl groups in enhancing the stability and reactivity of organic compounds. The benzenesulfonyl group, in particular, has been shown to significantly influence the electronic properties of molecules, making them more amenable to participation in various chemical reactions. This is particularly relevant in the context of pyrrolidine-based compounds, which are known for their versatility in organic synthesis. The integration of this group into the pyrrolidine ring not only enhances the molecule's structural integrity but also opens up new avenues for exploring its reactivity under different conditions.

The presence of a fluoro-substituted phenoxy group further adds complexity to the molecule's structure. Fluorine substitution is a well-documented strategy in medicinal chemistry to modulate pharmacokinetic properties such as lipophilicity and metabolic stability. In this compound, the fluorine atom attached to the phenoxy group contributes to both electronic and steric effects, which are crucial for determining its interactions with biological systems. Recent research has emphasized the role of such substitutions in improving drug bioavailability and reducing off-target effects, making this compound a promising candidate for further investigation in pharmacological studies.

The ethanone moiety at the core of this molecule serves as a critical functional group, influencing both its physical and chemical properties. Ketones like ethanone are known for their ability to participate in nucleophilic addition reactions, which are fundamental in organic synthesis. The positioning of this group within the molecule's structure suggests potential applications in enamine chemistry and other related fields. Furthermore, its reactivity under specific conditions could pave the way for novel synthetic pathways that exploit this compound's unique characteristics.

From a synthetic perspective, the construction of such complex molecules requires meticulous planning and execution. The synthesis of 1-[3-(Benzenesulfonyl)pyrrolidin-1-yl]-2-(2-fluorophenoxy)ethan-1-one likely involves a series of well-established reactions, including nucleophilic substitutions, coupling reactions, and possibly ring-closing operations. Recent advancements in catalytic methodologies have made it feasible to achieve such syntheses with higher yields and greater precision, underscoring the importance of continuous innovation in synthetic chemistry.

In terms of application potential, this compound exhibits promising characteristics that could be leveraged across multiple disciplines. Its structural features suggest potential utility in drug design, where modulating functional groups can lead to novel therapeutic agents. Additionally, its stability under certain reaction conditions makes it a viable candidate for use as an intermediate in more complex synthetic processes.

The integration of advanced computational techniques has further enhanced our understanding of this compound's properties. Quantum mechanical calculations and molecular modeling studies have provided insights into its electronic structure, reactivity patterns, and potential interactions with biological targets. These computational approaches have complemented experimental findings, offering a more holistic view of the compound's behavior under various conditions.

In conclusion, 1-[3-(Benzenesulfonyl)pyrrolidin-1-yl]-2-(2-fluorophenoxy)ethan-1-one stands as a prime example of how intricate molecular architectures can be designed to meet specific functional requirements. With its unique combination of functional groups and promising chemical properties, this compound represents a valuable addition to the arsenal of tools available to chemists and pharmacologists alike.